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These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of MetAP-2-IN-6, a potent inhibitor of Methionine Aminopeptidase 2
(MetAP2). This guide is intended for researchers, scientists, and drug development
professionals working in areas such as cancer research and angiogenesis.

Introduction

MetAP-2-IN-6 is a small molecule inhibitor of Methionine Aminopeptidase 2 (MetAP2), an
enzyme crucial for the processing of newly synthesized proteins.[1] MetAP2 plays a significant
role in angiogenesis, the formation of new blood vessels, which is a critical process for tumor
growth and metastasis.[2] By inhibiting MetAP2, MetAP-2-IN-6 can disrupt these processes,
making it a valuable tool for research in oncology and other conditions mediated by
angiogenesis.[3]

The proper preparation and storage of a MetAP-2-IN-6 stock solution are critical for ensuring
the reproducibility and accuracy of experimental results. This document provides a
comprehensive guide to achieve this.
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Quantitative Data Summary

The following table summarizes the key quantitative data for MetAP-2-IN-6.

Property Value

Molecular Weight 224.06 g/mol

CAS Number 5301-98-4

Appearance Off-white to light yellow solid
Solubility in DMSO 50 mg/mL (223.15 mM)

Storage of Solid -20°C for 3 years; 4°C for 2 years
Storage of Stock Solution -80°C for 6 months; -20°C for 1 month

Signaling Pathway of MetAP-2 Inhibition

MetAP-2-IN-6 exerts its biological effects by inhibiting the enzymatic activity of MetAP2. This
enzyme is responsible for cleaving the N-terminal methionine from nascent polypeptide chains,
a crucial step in protein maturation.[4] Inhibition of MetAP2 can lead to the activation of the
tumor suppressor p53 and its downstream target p21, resulting in cell cycle arrest in the G1
phase and inhibition of cell proliferation.[5]
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1 Weigh MetAP-2-IN- 6

(2. Add appropriate volume of DMSO)

(3. Vortex and sonicate to dissolve)
(4. Aliquot into sterile tubes)
G. Store at -20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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